Cas no 122488-52-2 (Ethyl 4-isopropoxybenzoate)
Ethyl 4-isopropoxybenzoate structure
Product Name:Ethyl 4-isopropoxybenzoate
CAS No:122488-52-2
MF:C12H16O3
MW:208.253643989563
CID:2897230
PubChem ID:23286065
Update Time:2025-04-21
Ethyl 4-isopropoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-isopropoxy-benzoic acid ethyl ester
- 122488-52-2
- ethyl 4-propan-2-yloxybenzoate
- SCHEMBL982169
- MFCD06204392
- AKOS008948602
- Benzoic acid, 4-(1-methylethoxy)-, ethyl ester
- ethyl-4-isopropoxy benzoate
- Ethyl 4-isopropoxybenzoate
-
- Inchi: 1S/C12H16O3/c1-4-14-12(13)10-5-7-11(8-6-10)15-9(2)3/h5-9H,4H2,1-3H3
- InChI Key: OKWWGIURLYRQCW-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OCC)=CC=1)C(C)C
Computed Properties
- Exact Mass: 208.11
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5A^2
Ethyl 4-isopropoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JM31-250mg |
Benzoic acid, 4-(1-methylethoxy)-, ethyl ester |
122488-52-2 | 95% | 250mg |
$500.00 | 2025-02-10 | |
| Aaron | AR01JM31-1g |
Benzoic acid, 4-(1-methylethoxy)-, ethyl ester |
122488-52-2 | 95% | 1g |
$800.00 | 2025-02-10 |
Ethyl 4-isopropoxybenzoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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